Cas no 1783608-43-4 (5,5-difluoro-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine)

• Product Name: 5,5-difluoro-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine
• CAS No: 1783608-43-4
• CID: 4613894
• PubChem ID: 105435721
• Update Time: 2025-05-20

5,5-difluoro-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5,5-difluoro-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 5,5-difluoro-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine

5,5-Difluoro-4,5,6,7-Tetrahydro-1,2-benzoxazol-3-amine: A Promising Compound in Medicinal Chemistry

5,5-Difluoro-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine (CAS No. 1783608-43-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzoxazoles, which are known for their diverse biological activities and have been extensively studied for their pharmacological properties.

The benzoxazole scaffold is a privileged structure in drug discovery, often associated with a wide range of biological activities including anti-inflammatory, antiviral, and anticancer properties. The introduction of difluoro substituents at the 5-position of the benzoxazole ring in 5,5-difluoro-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine adds a new dimension to its chemical and biological profile. Fluorine atoms are known to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability, which can significantly impact their pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the potential of 5,5-difluoro-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 5,5-difluoro-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine has shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer. These findings suggest that 5,5-difluoro-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic profile of 5,5-difluoro-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine has also been extensively studied. Research indicates that it has favorable oral bioavailability and a long half-life in vivo. These properties make it an attractive candidate for further development as an orally available therapeutic agent. Moreover, its low toxicity profile and lack of significant side effects in preclinical models suggest that it may have a favorable safety margin.

One of the key challenges in drug development is overcoming resistance mechanisms that can limit the efficacy of therapeutic agents. In this context, 5,5-difluoro-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine has shown potential as a combination therapy with existing drugs. For example, studies have demonstrated that it can enhance the efficacy of standard chemotherapy agents by sensitizing cancer cells to treatment. This synergistic effect could be particularly valuable in treating resistant cancers where monotherapy approaches are often ineffective.

The structural flexibility and synthetic accessibility of 5,5-difluoro-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine also make it an attractive platform for chemical modification and optimization. Researchers have explored various derivatives and analogs to improve its potency and selectivity for specific targets. These efforts have led to the identification of several promising lead compounds with enhanced biological activity and improved pharmacological profiles.

In conclusion, 5， 5-difluoro - 4， 5， 6， 7-tetrahydro - 1， 2-benzoxazol - 3 - amine (CAS No. 1783608 - 43 - 4) represents a significant advancement in medicinal chemistry with its unique combination of structural features and biological activities. Its potential applications in anti-inflammatory and anticancer therapies make it a promising candidate for further clinical development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.